Cas no 1391230-13-9 (8-Bromo-2-methyl-1,2,3,4-tetrahydroquinoline)

• Product Name: 8-Bromo-2-methyl-1,2,3,4-tetrahydroquinoline
• CAS No: 1391230-13-9
• MF: C₁₀H₁₂BrN
• MW: 226.112981796265
• CID: 6268061
• PubChem ID: 105483639
• Update Time: 2025-08-05

8-Bromo-2-methyl-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 1391230-13-9
• 8-bromo-2-methyl-1,2,3,4-tetrahydroquinoline
• AKOS032966102
• EN300-7924802
• 8-Bromo-2-methyl-1,2,3,4-tetrahydroquinoline

• Inchi： 1S/C10H12BrN/c1-7-5-6-8-3-2-4-9(11)10(8)12-7/h2-4,7,12H,5-6H2,1H3
• InChI Key： YVXBLRQZMBSSRS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1NC(C)CC2

Computed Properties

• Exact Mass: 225.01531g/mol
• Monoisotopic Mass: 225.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 12Ų

Additional information on 8-Bromo-2-methyl-1,2,3,4-tetrahydroquinoline

8-Bromo-2-methyl-1,2,3,4-tetrahydroquinoline: A Comprehensive Overview

The compound with CAS No. 1391230-13-9, commonly referred to as 8-Bromo-2-methyl-1,2,3,4-tetrahydroquinoline, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds that are widely studied for their diverse biological activities and synthetic applications.

8-Bromo-2-methyl-1,2,3,4-tetrahydroquinoline is characterized by its unique structure, which includes a bromine atom at the 8th position and a methyl group at the 2nd position of the tetrahydroquinoline ring system. The tetrahydroquinoline moiety itself is a partially hydrogenated version of quinoline, making it less aromatic but more versatile in terms of reactivity and functionalization. This structural feature has made it an attractive target for researchers exploring its potential in drug design and materials science.

Recent studies have highlighted the importance of 8-Bromo-2-methyl-1,2,3,4-tetrahydroquinoline in medicinal chemistry. For instance, researchers have investigated its role as a precursor in the synthesis of bioactive molecules with potential anti-inflammatory and anticancer properties. The bromine substituent at the 8th position plays a crucial role in modulating the electronic properties of the molecule, which can significantly influence its interaction with biological targets.

In addition to its medicinal applications, 8-Bromo-2-methyl-1,2,3,4-tetrahydroquinoline has also been explored for its potential in catalytic processes and as a building block in organic synthesis. Its ability to undergo various transformations under mild conditions makes it an invaluable tool for chemists seeking to construct complex molecular architectures.

From a synthetic perspective, the preparation of 8-Bromo-2-methyl-1,2,3,4-tetrahydroquinoline involves a series of well-established organic reactions. These include Friedel-Crafts alkylation for introducing the methyl group and bromination reactions to install the bromine substituent. The choice of reaction conditions and reagents is critical to ensure high yields and selectivity in these transformations.

Recent advancements in asymmetric synthesis have further expanded the scope of 8-Bromo-2-methyl-1,2,3,4-tetrahydroquinoline research. By employing chiral catalysts and enantioselective methods, scientists have been able to access enantiomerically enriched versions of this compound. Such enantiopure derivatives are particularly valuable for studying stereochemical effects on biological activity.

The pharmacological profile of 8-Bromo-2-methyl-1,2,3,tetrahydroquinoline has been extensively studied using modern analytical techniques such as X-ray crystallography and computational modeling. These studies have provided insights into its binding modes with various protein targets and have paved the way for rational drug design efforts.

In conclusion,8-Bromo-2-methyl-1,tetrahydroquinoline stands out as a versatile and intriguing molecule with wide-ranging applications across multiple disciplines. As research continues to uncover new facets of its chemistry and biology,CAS No. 1391,tetrahydroquinoline will undoubtedly remain at the forefront of scientific exploration.